Cas no 84347-15-9 (4-Quinazolinamine, 2-chloro-N-(4-chlorobutyl)-N-ethyl-)
84347-15-9 structure
Product Name:4-Quinazolinamine, 2-chloro-N-(4-chlorobutyl)-N-ethyl-
CAS No:84347-15-9
MF:C14H17Cl2N3
MW:298.210880994797
CID:667323
PubChem ID:12792696
Update Time:2025-04-19
4-Quinazolinamine, 2-chloro-N-(4-chlorobutyl)-N-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinazolinamine, 2-chloro-N-(4-chlorobutyl)-N-ethyl-
- 2-chloro-N-(4-chlorobutyl)-N-ethylquinazolin-4-amine
- DTXSID20510030
- 84347-15-9
-
- Inchi: 1S/C14H17Cl2N3/c1-2-19(10-6-5-9-15)13-11-7-3-4-8-12(11)17-14(16)18-13/h3-4,7-8H,2,5-6,9-10H2,1H3
- InChI Key: GCKGYNTWYOYWGH-UHFFFAOYSA-N
- SMILES: ClCCCCN(C1C2C=CC=CC=2N=C(N=1)Cl)CC
Computed Properties
- Exact Mass: 297.0799529g/mol
- Monoisotopic Mass: 297.0799529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 29Ų
4-Quinazolinamine, 2-chloro-N-(4-chlorobutyl)-N-ethyl- Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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